Cas no 14599-48-5 (9,19-Cyclolanost-23-ene-3,25-diol,(3b)-)

• Product Name: 9,19-Cyclolanost-23-ene-3,25-diol,(3b)-
• CAS No: 14599-48-5
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 141182
• PubChem ID: 5470009
• Update Time: 2025-04-19

9,19-Cyclolanost-23-ene-3,25-diol,(3b)- Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanost-23-ene-3,25-diol,(3b)-
• Cycloart-23-ene-3β,25-diol
• Cycloart-23-en-3β,25-diol
• CYCLOART-23-ENE-3,25-DIOL
• 1-(5-Hydroxy-1,5-dimethyl-3-hexenyl)-3a,6,6,12a-tetramethyltetradecahydro-1H-cyclopenta(a)cyclopropa(e)phenanthren-7-ol
• 1-(5-Hydroxy-1,5-dimethyl-3-hexenyl)-3a,6,6,12a-tetramethyltetradecahydro-1H-cyclopenta[a]cyclopropa[e]phenanthren-7-ol
• 1-[(3E)-5-Hydroxy-1,5-dimethyl-3-hexenyl]-3a,6,6,12a-tetramethyltetradecahydro-1H-cyclopenta[a]cyclopropa[e]phenanthren-7-ol
• Cycloart-23-ene-3beta,25-diol
• NSC 695835
• [ "" ]
• 23-Cycloartene-3,25-diol
• 5α-Cycloart-23-ene-3β,25-diol
• 9β,19-Cyclolanost-23-ene-3β,25-diol
• 9,19-Cyclo-5α-lanost-23-ene-3β,25-diol
• (3beta)-9,19-Cyclolanost-23-ene-3,25-diol
• Cycloart-23-ene-3
• 9,19-Cyclolanost-23-ene-3beta,25-diol
• HY-N3657
• CHEBI:70625
• 9,19-Cyclo-9.beta.-lanost-23-ene-3beta,25-diol-diol
• NSC-695835
• 9,25-diol
• 'Cycloart-23-ene-3_, 25 diol'
• 5alpha-Cycloart-23-ene-3beta,25-diol
• Q27138958
• (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• CS-0024008
• A,25-diol
• 9,19-Cyclolanost-23-ene-3,25-diol, (3beta)-
• FS-7039
• CHEMBL1641872
• 9,25-diol, (3.beta.)-
• AKOS040761551
• 9,25-diol (7CI, 8CI)
• 14599-48-5
• 9,19-Cyclo-9-lanost-23-ene-3,25-diol
• 9,19-Cyclolanost-23-ene-3,25-diol; Cycloart-23-ene-3,25-diol; NSC 695835
• NSC695835
• 23-Dehydro-3beta,25-dihydroxycycloartane
• (3beta,9beta,23E)-9,19-cyclolanost-23-ene-3,25-diol
• DA-48684

• Inchi： 1S/C30H50O2/c1-20(9-8-14-25(2,3)32)21-12-15-28(7)23-11-10-22-26(4,5)24(31)13-16-29(22)19-30(23,29)18-17-27(21,28)6/h8,14,20-24,31-32H,9-13,15-19H2,1-7H3/b14-8+/t20-,21-,22+,23+,24+,27-,28+,29-,30+/m1/s1
• InChI Key： JSPGKOBNHWTKNT-CPGXJQKCSA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)C/C=C/C(C)(C)O)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 8

Experimental Properties

• Color/Form: Powder
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-199 ºC
• Boiling Point: 536.1°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.551
• Solubility: Insuluble (4.4E-4 g/L) (25 ºC),
• PSA: 40.46000
• LogP: 7.13970
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

9,19-Cyclolanost-23-ene-3,25-diol,(3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives